Cas no 1806988-64-6 (Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate
• CAS No: 1806988-64-6
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883781
• Update Time: 2025-10-19

Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)4-3-5(14(16)17)6(7(10)11)8(12)13-4/h3,7H,2H2,1H3
• InChI Key： TVJRAGUZAGWWAV-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(C(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate (CAS No. 1806988-64-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate (CAS No. 1806988-64-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its pyridine core adorned with multiple fluorine and nitro substituents, presents a unique chemical landscape that makes it an invaluable intermediate in the synthesis of various bioactive molecules.

The presence of both difluoromethyl and fluoro groups in the molecular structure imparts distinct electronic and steric properties, which are highly desirable in medicinal chemistry. These substituents not only enhance the lipophilicity of the compound but also influence its metabolic stability and binding affinity to biological targets. The nitro group, another key feature, serves as a versatile handle for further functionalization, enabling chemists to tailor the molecule for specific pharmacological effects.

In recent years, Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate has been explored as a building block in the synthesis of novel therapeutic agents. Its pyridine scaffold is a common motif in many pharmacologically active compounds, particularly those targeting central nervous system disorders, infectious diseases, and cancer. The ability to modify this core structure through selective reactions allows for the rapid development of libraries of compounds with tailored biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate into the design of kinase inhibitors, researchers can exploit its structural features to achieve high selectivity and potency. The difluoromethyl group, for instance, is known to improve metabolic stability and binding affinity, while the fluoro group can enhance interactions with the enzyme's active site.

The compound has also been investigated in the context of antiviral drug development. The growing threat of viral infections has spurred research into new antiviral agents that can effectively combat these pathogens. Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate has been shown to serve as a precursor for molecules that inhibit viral replication by targeting essential viral enzymes or proteins. The unique electronic properties of this compound allow it to interact with viral targets in a manner that is both specific and effective.

In addition to its applications in kinase inhibitors and antivirals, Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate has found utility in the development of drugs for central nervous system (CNS) disorders. The blood-brain barrier poses a significant challenge in CNS drug delivery, but compounds with appropriate lipophilicity can cross this barrier more easily. The presence of both fluorine and nitro groups enhances the lipophilicity of Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate, making it a promising candidate for CNS drug development.

The synthetic versatility of Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate is another area where it shines. The carboxylate ester group provides a convenient handle for further derivatization through various chemical reactions, such as hydrolysis, transesterification, and reduction. This allows chemists to generate a wide range of analogs with different functional groups, enabling optimization of biological activity and pharmacokinetic properties.

The compound's potential as an intermediate in heterocyclic chemistry is also noteworthy. Heterocyclic compounds are prevalent in many drugs due to their ability to mimic natural products and interact with biological targets in complex ways. Ethyl 3-(difluoromethyl)-2-fluoro-4-nitropyridine-6-carboxylate can be used to construct more complex heterocycles by undergoing cyclization reactions or by serving as a precursor for other nitrogen-containing heterocycles.

In conclusion, Ethyl 3-(difluoromethyl)-2-fluoro strong >-4-nitropyridine-6-carboxylate (CAS No. 1806988-64-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.